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Compound of Interest

Compound Name: 1,13-Tetradecadiene

Cat. No.: B1583877 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1,13-Tetradecadiene is a linear alpha,omega-diolefin with significant potential as a versatile

building block in organic synthesis and polymer chemistry. This technical guide provides a

comprehensive overview of its chemical and physical properties, synthesis methodologies, and

known applications, with a particular focus on its utility in the synthesis of complex molecules,

including biologically active compounds. While direct applications in drug development are still

emerging, its role as a precursor to bioactive molecules makes it a compound of interest for

medicinal chemists and researchers in the life sciences.

Molecular and Physicochemical Properties
1,13-Tetradecadiene, with the chemical formula C14H26, is a long-chain hydrocarbon

featuring two terminal double bonds.[1] Its molecular structure imparts specific chemical

reactivity, making it a valuable intermediate in various chemical transformations.

Table 1: Molecular and Physicochemical Properties of
1,13-Tetradecadiene
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Property Value Reference

Molecular Formula C14H26 [2][3][4][5][6][7]

Molecular Weight 194.36 g/mol [2][7]

CAS Number 21964-49-8 [2][3][4][5][6][7]

Density 0.849 g/mL at 25 °C [8]

Boiling Point 131 °C at 17 mmHg [8]

Refractive Index n20/D 1.443 [8]

InChI Key
XMRSTLBCBDIKFI-

UHFFFAOYSA-N
[3][4][5][6][7]

Synthesis of 1,13-Tetradecadiene
The synthesis of 1,13-tetradecadiene can be achieved through several established organic

chemistry methodologies. The choice of method often depends on the desired purity, scale,

and available starting materials.

Grignard Reagent-Based Synthesis
A common and versatile method for the formation of the 1,13-tetradecadiene carbon skeleton

involves the use of Grignard reagents.[9] This approach allows for the coupling of smaller

carbon fragments to construct the 14-carbon chain.

Experimental Protocol: Grignard Coupling

Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a

reflux condenser, dropping funnel, and nitrogen inlet, magnesium turnings are suspended in

anhydrous diethyl ether. A solution of an appropriate haloalkene (e.g., 1-bromo-10-

undecene) in anhydrous diethyl ether is added dropwise to initiate the formation of the

Grignard reagent. The reaction is typically initiated with gentle heating and maintained under

an inert atmosphere.

Coupling Reaction: To the freshly prepared Grignard reagent, a solution of an appropriate

electrophile (e.g., allyl bromide) in anhydrous diethyl ether is added slowly at a controlled
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temperature, often 0 °C.

Work-up: The reaction mixture is quenched by the slow addition of a saturated aqueous

solution of ammonium chloride. The organic layer is separated, and the aqueous layer is

extracted with diethyl ether. The combined organic extracts are washed with brine, dried over

anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

Purification: The crude product is purified by vacuum distillation or column chromatography

on silica gel to yield pure 1,13-tetradecadiene.[9]

Dehydrohalogenation
Dehydrohalogenation involves the elimination of a hydrogen halide from a dihalogenated

alkane to form the corresponding alkene. For the synthesis of 1,13-tetradecadiene, a 1,14-

dihalotetradecane would be a suitable precursor.

Experimental Protocol: Dehydrohalogenation

Reaction Setup: A solution of 1,14-dihalotetradecane in a suitable solvent (e.g., ethanol or

tert-butanol) is prepared in a round-bottom flask equipped with a reflux condenser.

Base Addition: A strong, non-nucleophilic base, such as potassium tert-butoxide, is added

portion-wise to the solution.

Reaction Conditions: The reaction mixture is heated to reflux for a specified period to ensure

complete elimination.

Work-up and Purification: After cooling, the reaction mixture is poured into water and

extracted with a nonpolar solvent like hexane. The organic layer is washed with water and

brine, dried over a suitable drying agent, and the solvent is evaporated. The resulting crude

product is then purified by vacuum distillation.

Applications in Synthesis and Materials Science
1,13-Tetradecadiene's terminal double bonds are reactive sites for a variety of chemical

transformations, making it a valuable building block in organic synthesis and polymer science.
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Synthesis of Bioactive Alkaloids
1,13-Tetradecadiene has been utilized as a key starting material in the synthesis of several

naturally occurring and biologically active pyridine alkaloids, including theonelladins C and D,

niphatesine C, and xestamine D.[8] These applications highlight its importance in the

construction of complex molecular architectures with potential therapeutic properties.

Polymer Chemistry
As an α,ω-diolefin, 1,13-tetradecadiene can undergo polymerization reactions. It has been

used in polymerization studies with catalysts such as aluminum triisobutyl-titanium

tetrachloride.[8] Such reactions can lead to the formation of polymers with specific material

properties.

Materials Science
Research has shown that 1,13-tetradecadiene can be grafted onto hydrogenated B-doped

silicon (100) surfaces, indicating its potential use in the modification and functionalization of

semiconductor surfaces.[8]

Spectroscopic Data
The structural elucidation of 1,13-tetradecadiene is supported by various spectroscopic

techniques.

Table 2: Spectroscopic Data for 1,13-Tetradecadiene
Spectrum Type Key Features Reference

Mass Spectrometry (MS)

Molecular Ion (M+): m/z 194.

Characteristic fragmentation

pattern of a long-chain alkene.

[4][5]

Infrared (IR) Spectroscopy

C-H stretching of sp2 carbons

(~3075 cm-1), C=C stretching

(~1640 cm-1), and out-of-plane

C-H bending of terminal

alkenes (~910 and 990 cm-1).

[3]
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Biological Relevance and Future Perspectives
While direct biological activity of 1,13-tetradecadiene has not been extensively reported, some

long-chain dienes have been noted for their potential anti-inflammatory effects.[10]

Furthermore, dienes are structurally related to fatty acids, which play crucial roles in numerous

biological processes. The ability to use 1,13-tetradecadiene as a precursor for biologically

active molecules suggests that its true potential in drug discovery may lie in its role as a

versatile synthetic intermediate. Future research could explore the biological effects of 1,13-
tetradecadiene and its derivatives, potentially uncovering novel therapeutic applications.

Logical Workflow for Synthesis and Application
The following diagram illustrates a generalized workflow from the synthesis of 1,13-
tetradecadiene to its application in the creation of more complex molecules.
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Caption: Synthesis and Application Workflow for 1,13-Tetradecadiene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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